molecular formula C11H9BrO3 B7941097 Ethyl 7-bromobenzofuran-3-carboxylate

Ethyl 7-bromobenzofuran-3-carboxylate

Cat. No. B7941097
M. Wt: 269.09 g/mol
InChI Key: BEZWLMXQVQHHML-UHFFFAOYSA-N
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Description

Ethyl 7-bromobenzofuran-3-carboxylate is a useful research compound. Its molecular formula is C11H9BrO3 and its molecular weight is 269.09 g/mol. The purity is usually 95%.
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properties

IUPAC Name

ethyl 7-bromo-1-benzofuran-3-carboxylate
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InChI

InChI=1S/C11H9BrO3/c1-2-14-11(13)8-6-15-10-7(8)4-3-5-9(10)12/h3-6H,2H2,1H3
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InChI Key

BEZWLMXQVQHHML-UHFFFAOYSA-N
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Canonical SMILES

CCOC(=O)C1=COC2=C1C=CC=C2Br
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Molecular Formula

C11H9BrO3
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Molecular Weight

269.09 g/mol
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Product Name

Ethyl 7-bromobenzofuran-3-carboxylate

Synthesis routes and methods

Procedure details

A solution of 3-bromo-2-hydroxybenzaldehyde (20 g, 0.1 mol) in 150 mL of CH2Cl2 was added HBF4.Et2O (1.5 mL, 0.01 mmol). A solution of ethyl diazoacetate (27.36 g, 0.24 mol) in CH2Cl2 (50 mL) was introduced into the reaction mixture, during about 3-6 min and the evolution of N2 gas observed, and the reaction was not allowed to go above 38° C. Once gas evolution ceased, the reaction mixture was concentrated by rotary evaporator and H2SO4 (20 mL) was added to the mixture while stirring. After 30 min, the mixture was diluted with CH2Cl2 (200 mL) and the H2SO4 was quenched with solid NaHCO3. The mixture was then filtered through silica gel (100 g), and concentrated by rotary evaporator to give an oil, then exacted with EtOAc (500 mL), and washed with brine (100 mL), dried over Na2SO4. The solvent was concentrated in vacuo. The residue was separated and purified with silica gel chromatography to give product ethyl 7-bromo-1-benzofuran-3-carboxylate.
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